New condensation polymers having low dielectric constants
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1999v068n08ABEH000502
Abstract
The review considers factors that determine the dielectric properties of the medium as well as the basic approaches to the preparation of film materials with low dielectric constants based on condensation polymers that contain fluorinated and/or alicyclic units and of polymeric nanofoams. The bibliography includes 147 references.
Recommended Literature
- [1] Design of artificial membrane transporters from gold nanoparticles with controllable hydrophobicity†
- [2] Surface chemistry to minimize fouling from blood-based fluids
- [3] Preparation and characterization of PA/P(AA-co-AM) composite hydrogels via photopolymerization
- [4] Ultrasound-assisted deep eutectic solvent as green and efficient media for the extraction of flavonoids from Radix scutellariae
- [5] Contents list
- [6] Transglycosylation of N-arylglycosylamines
- [7] A photothermal and Fenton active MOF-based membrane for high-efficiency solar water evaporation and clean water production†
- [8] Photocatalytic borylcyclopropanation of α-boryl styrenes†
- [9] Cruciform oligo(phenylenevinylene) with a bipyridine bridge: synthesis, its rhenium(i) complex and photovoltaic properties†
- [10] Role of functionalization: strategies to explore potential nano-bio applications of magnetic nanoparticles
